Cas no 1781607-84-8 (1-(3,5-Dimethoxypyridin-4-yl)propan-2-one)

• Product Name: 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one
• CAS No: 1781607-84-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5564252
• PubChem ID: 84665972
• Update Time: 2025-06-10

1-(3,5-Dimethoxypyridin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1825215
• 1781607-84-8
• 1-(3,5-dimethoxypyridin-4-yl)propan-2-one
• 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one

• Inchi： 1S/C10H13NO3/c1-7(12)4-8-9(13-2)5-11-6-10(8)14-3/h5-6H,4H2,1-3H3
• InChI Key： FKNIXFVVIPSFHS-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CC(C)=O)OC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one

Comprehensive Overview of 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one (CAS No. 1781607-84-8)

1-(3,5-Dimethoxypyridin-4-yl)propan-2-one, with the CAS number 1781607-84-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique dimethoxypyridine backbone and a propan-2-one side chain. Its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, the demand for pyridine-based compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one for its potential role in modulating enzymatic activity and its use as a building block for heterocyclic chemistry. The compound's methoxy groups enhance its solubility and reactivity, making it a valuable candidate for high-throughput screening in medicinal chemistry.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules. 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one aligns with this trend, as researchers are investigating green chemistry approaches to its production. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being explored to reduce environmental impact while maintaining high yields.

The compound's CAS number 1781607-84-8 is frequently searched in academic databases and patent repositories, reflecting its growing relevance. Common queries include "synthesis of 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one" and "applications of dimethoxypyridine derivatives." These searches highlight the compound's importance in organic synthesis and its potential as a pharmacophore in drug design.

From a structural perspective, the 3,5-dimethoxypyridine moiety in 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one offers electron-rich aromaticity, which is advantageous for nucleophilic substitution reactions. This property is particularly useful in the development of small-molecule inhibitors targeting specific proteins or enzymes. Additionally, the propan-2-one group provides a reactive ketone functionality, enabling further derivatization.

In the context of drug discovery, 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one has been studied for its potential in treating metabolic disorders and inflammatory conditions. Its ability to interact with biological targets such as kinases and GPCRs makes it a promising scaffold for lead optimization. Researchers are also investigating its role in cancer therapeutics, given the increasing focus on targeted therapy in oncology.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are critical for its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. These factors are essential for determining its suitability as a drug candidate. Recent studies have employed computational modeling to predict its bioavailability and binding affinity, further underscoring its potential in rational drug design.

Another area of interest is the compound's application in agrochemical research. The dimethoxypyridine scaffold is known for its herbicidal and fungicidal properties, making 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one a candidate for developing next-generation pesticides. With the global push toward sustainable agriculture, this compound could play a pivotal role in designing eco-friendly crop protection agents.

In conclusion, 1-(3,5-Dimethoxypyridin-4-yl)propan-2-one (CAS No. 1781607-84-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers exploring innovative synthetic routes and bioactive molecules. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in organic chemistry and drug development.